![molecular formula C13H19N3O2S2 B2713891 (4-Amino-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-2,3-dihydrothiazol-5-yl)(pyrrolidin-1-yl)methanone CAS No. 946242-89-3](/img/structure/B2713891.png)
(4-Amino-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-2,3-dihydrothiazol-5-yl)(pyrrolidin-1-yl)methanone
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Description
(4-Amino-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-2,3-dihydrothiazol-5-yl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C13H19N3O2S2 and its molecular weight is 313.43. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications and Chemical Transformations
Research by Sukhorukov et al. (2008) delves into the catalytic hydrogenation of dihydrooxazines, leading to the production of tetrahydro-2-furanamines and pyrrolidine derivatives under different conditions. This process highlights the compound's role in catalytic reactions, potentially applicable in synthesizing amino alcohols and various isomeric dihydrofurans, showcasing its versatility in chemical transformations (Sukhorukov et al., 2008).
Synthesis of Novel Compounds
Koza et al. (2013) reported the synthesis of novel classes of compounds, including pyridazinones and aminophthalazinones, starting from different esters. This research indicates the compound's utility in synthesizing diverse heterocyclic compounds, offering a broad range of applications in medicinal chemistry and materials science (Koza et al., 2013).
Structural and Conformational Analyses
Huang et al. (2021) focused on the synthesis and structural analysis of boric acid ester intermediates, providing insights into the molecular structures, conformational analyses, and physicochemical properties through density functional theory (DFT) and X-ray diffraction. This research is crucial for understanding the structural aspects and potential reactivity or binding capabilities of similar compounds (Huang et al., 2021).
Application in Organic Synthesis
Oliveira Udry et al. (2014) explored the stereospecific synthesis of pyrrolidines via 1,3-dipolar cycloadditions, demonstrating the compound's application in creating enantiomerically pure pyrrolidines. This approach is significant for synthesizing compounds with potential biological activity, highlighting the compound's role in developing new pharmaceuticals (Oliveira Udry et al., 2014).
properties
IUPAC Name |
[4-amino-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazol-5-yl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2S2/c14-11-10(12(17)15-5-1-2-6-15)20-13(19)16(11)8-9-4-3-7-18-9/h9H,1-8,14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKOFEFOAMOJRGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=C(N(C(=S)S2)CC3CCCO3)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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